Ritipenem acoxil hydrate
Overview
Description
Ritipenem acoxil hydrate is an organic molecular entity.
Scientific Research Applications
Metabolism and Excretion of Rivaroxaban : This study investigated the metabolism and excretion of Rivaroxaban, a novel oral factor Xa inhibitor, in rats, dogs, and humans. It found that Rivaroxaban and its metabolites were rapidly excreted, with no major or pharmacologically active circulating metabolites detected (Weinz et al., 2009).
Rylenecarboximides in Cancer Theranostics : This paper discusses the use of rylenecarboximide (RI) dyes in cancer diagnosis and therapy. RI dyes, known for their high photostability, are valuable in fluorescence and photoacoustic imaging of cancer, as well as in photodynamic and photothermal therapy (Ji et al., 2019).
Nanotechnology in Cancer Radiation Therapy : This research summarizes the application of nanomedicine in enhancing radiation responses of tumors. It focuses on nanomaterials containing high-Z elements to act as radio-sensitizers and discusses various nanomedicine approaches to modulate the tumor microenvironment (Song et al., 2017).
Reduction of Stent Thrombosis with Rivaroxaban : The study aimed to determine if Rivaroxaban reduces stent thrombosis among patients with acute coronary syndromes. It found that Rivaroxaban significantly reduced stent thrombosis compared to placebo (Gibson et al., 2013).
Efficacy of B-cell-targeted Therapy with Rituximab : This randomized, double-blind, controlled study investigated the efficacy of Rituximab, a B-cell-targeted therapy, in patients with rheumatoid arthritis. It showed significant improvement in disease symptoms compared to control treatments (Edwards et al., 2004).
Antibacterial Properties of Graphene Oxide : The study focuses on graphene oxide (GO) and its antibacterial properties. It was found that carbon radical density on hydrated GO was associated with bacterial killing, suggesting its potential for antibacterial coatings (Li et al., 2016).
Tretinoin Microemulsion for Acne Treatment : This research formulated a transparent microemulsion as a topical delivery system for tretinoin, used in treating acne. It showed that the microemulsion's physicochemical properties and in vitro release were dependent on its formulation (Moghimipour et al., 2012).
properties
Molecular Formula |
C13H18N2O9S |
|---|---|
Molecular Weight |
378.36 g/mol |
IUPAC Name |
acetyloxymethyl (5R,6R)-3-(carbamoyloxymethyl)-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate;hydrate |
InChI |
InChI=1S/C13H16N2O8S.H2O/c1-5(16)8-10(18)15-9(12(19)23-4-22-6(2)17)7(24-11(8)15)3-21-13(14)20;/h5,8,11,16H,3-4H2,1-2H3,(H2,14,20);1H2/t5-,8-,11-;/m1./s1 |
InChI Key |
ZZFMPSZLBDWBLH-XQWQGFCISA-N |
Isomeric SMILES |
C[C@H]([C@H]1[C@@H]2N(C1=O)C(=C(S2)COC(=O)N)C(=O)OCOC(=O)C)O.O |
SMILES |
CC(C1C2N(C1=O)C(=C(S2)COC(=O)N)C(=O)OCOC(=O)C)O.O |
Canonical SMILES |
CC(C1C2N(C1=O)C(=C(S2)COC(=O)N)C(=O)OCOC(=O)C)O.O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3S,4S,5R,6S)-6-[4-(4-carboxy-3-hydroxy-5-methylphenoxy)carbonyl-3-hydroxy-5-pentadecylphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B1250697.png)
![[(2S,3R,4R,5S,6S)-3-acetyloxy-5-hydroxy-2-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-3-yl]oxy-6-methyloxan-4-yl] acetate](/img/structure/B1250704.png)
